Cas no 1805923-66-3 (Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805923-66-3
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4873389
• Update Time: 2025-05-21

Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)7-5(9(11)12)4-14-6(3-13)8(7)15/h4,9,15H,2H2,1H3
• InChI Key： UICWCMVZGGJHGB-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate, with the CAS number 1805923-66-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate, has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 3, and an ethoxycarbonyl group at position 4. These substituents contribute to its distinct chemical properties and reactivity, making it a valuable compound for various synthetic transformations.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound as an intermediate in the construction of heterocyclic frameworks, which are crucial in drug design.

The synthesis of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of the pyridine derivative, followed by successive substitutions and functional group transformations. The introduction of the difluoromethyl group at position 5 is particularly challenging and often employs advanced fluorination techniques.

One of the most notable applications of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is in the field of agrochemistry. Its derivatives have shown promise as potential herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth and fungal metabolism.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic pathways and have opened new avenues for its utilization in materials science.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805923-66-3) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with its potential for further functionalization, makes it an invaluable tool for researchers in both academia and industry.